Cas no 19562-55-1 (2-Benzoyl-4-chlorobenzenesulfonyl chloride)

• Product Name: 2-Benzoyl-4-chlorobenzenesulfonyl chloride
• CAS No: 19562-55-1
• MF: C₁₃H₈Cl₂O₃S
• MW: 315.171820640564
• CID: 2855421
• PubChem ID: 2756600
• Update Time: 2025-10-19

2-Benzoyl-4-chlorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-4-chloro-benzenesulphonyl chloride
• 2-BENZOYL-4-CHLORO-BENZENESULFONYL CHLORIDE
• 2-Benzoyl-4-chlorobenzenesulfonyl chloride
• 2-Benzoyl-4-chlorobenzene-1-sulfonylchloride
• SCHEMBL9822614
• 19562-55-1
• 4-chloro-2-benzoylbenzenesulphonyl chloride
• 2-Benzoyl-4-chlorobenzene-1-sulfonyl chloride
• BPSHNCPJAOFFQB-UHFFFAOYSA-N
• 2-benzoyl-4-chlorobenzenesulphonyl chloride

• MDL： MFCD04117301
• Inchi： 1S/C13H8Cl2O3S/c14-10-6-7-12(19(15,17)18)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： BPSHNCPJAOFFQB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1C(C1C=CC=CC=1)=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 313.957
• Monoisotopic Mass: 313.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-Benzoyl-4-chlorobenzenesulfonyl chloride

Professional Introduction to 2-Benzoyl-4-chlorobenzenesulfonyl chloride (CAS No. 19562-55-1)

2-Benzoyl-4-chlorobenzenesulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. With a CAS number of 19562-55-1, this compound is recognized for its role as a key intermediate in the synthesis of various biologically active molecules. Its unique structural properties, featuring both a benzoyl group and a sulfonyl chloride moiety, make it an invaluable tool for chemists and pharmacologists exploring novel drug candidates.

The chemical structure of 2-Benzoyl-4-chlorobenzenesulfonyl chloride consists of a benzene ring substituted with a chloro group at the 4-position and a benzoyl group at the 2-position, with the sulfonyl chloride functional group attached to the 5-position. This arrangement imparts distinct reactivity, allowing for further functionalization and modification in synthetic pathways. The presence of the sulfonyl chloride group enhances its utility as a sulfonating agent, facilitating the introduction of sulfonamide derivatives—molecules that are widely explored for their pharmacological properties.

In recent years, advancements in medicinal chemistry have highlighted the importance of 2-Benzoyl-4-chlorobenzenesulfonyl chloride in the development of targeted therapies. Research has demonstrated its efficacy in generating sulfonamide-based compounds that exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. For instance, studies have shown that derivatives of this compound can modulate the activity of carbonic anhydrase, an enzyme involved in pH regulation and implicated in conditions like glaucoma and epilepsy.

The pharmaceutical industry has leveraged the reactivity of 2-Benzoyl-4-chlorobenzenesulfonyl chloride to develop novel sulfonamide drugs with improved pharmacokinetic profiles. The benzoyl group not only serves as a protecting moiety during synthesis but also contributes to the overall stability and solubility of the final drug product. This has led to its incorporation into several clinical trials where it has shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors.

From a synthetic chemistry perspective, 2-Benzoyl-4-chlorobenzenesulfonyl chloride is valued for its role in cross-coupling reactions and heterocyclic compound formation. Its ability to undergo nucleophilic substitution reactions makes it a preferred choice for constructing complex molecular frameworks. Recent publications have reported its use in generating fused heterocycles, which are known to possess enhanced biological activity. These derivatives have been investigated for their potential as antimicrobial agents, offering new strategies against drug-resistant pathogens.

The industrial production of 2-Benzoyl-4-chlorobenzenesulfonyl chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and column chromatography to isolate the compound from impurities. This commitment to quality is essential for maintaining the reliability of downstream applications, particularly in pharmaceutical research where even minor contaminants can significantly impact experimental outcomes.

The environmental impact of synthesizing 2-Benzoyl-4-chlorobenzenesulfonyl chloride is also a consideration in modern chemical processes. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles have been integrated into production protocols, emphasizing sustainable practices without compromising yield or purity. Such initiatives align with global efforts to promote eco-friendly chemical manufacturing.

Future research directions involving 2-Benzoyl-4-chlorobenzenesulfonyl chloride are likely to focus on expanding its applications in drug discovery and material science. Innovations in computational chemistry may enable more efficient design of derivatives tailored for specific therapeutic targets. Additionally, exploring its role in polymer chemistry could unlock new possibilities for creating functional materials with tailored properties.

In conclusion, 2-Benzoyl-4-chlorobenzenesulfonyl chloride (CAS No. 19562-55-1) remains a cornerstone compound in synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it indispensable for developing innovative treatments across multiple therapeutic areas. As scientific understanding evolves, this compound will continue to play a pivotal role in advancing both academic research and industrial applications.